1-(3,5-Dichloro-4-fluorophenyl)-3-iodobicyclo[1.1.1]pentane

• IUPAC Name: 1-(3,5-dichloro-4-fluorophenyl)-3-iodobicyclo[1.1.1]pentane
• InChI: InChI=1S/C11H8Cl2FI/c12-7-1-6(2-8(13)9(7)14)10-3-11(15,4-10)5-10/h1-2H,3-5H2
• InChI Key: FCSVSIWRKMZGBO-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)I)C3=CC(=C(C(=C3)Cl)F)Cl
• Molecular Formula: C11H8Cl2FI
• Molecular Weight: 356.99 g/mol

Description

The compound “1-(3,5-Dichloro-4-fluorophenyl)-3-iodobicyclo[1.1.1]pentane” is a derivative of bicyclo[1.1.1]pentane (BCP), which is an organic compound and the simplest member of the bicyclic bridged compounds family. BCP derivatives have been extensively investigated for their applications in materials science and drug discovery. The BCP motif has emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes.

Synthesis Analysis

The synthesis of BCP derivatives has been achieved through various methods. One such method involves a one-pot iodopentafluorosulfanylation of [1.1.1]propellane with SF5Cl and CH2I2 for the practical synthesis of iodopentafluorosulfanylated bicyclo[1.1.1]pentane. Another method involves a continuous flow process to generate [1.1.1]propellane on demand, which can then be derivatised into various BCP species.

Molecular Structure Analysis

The molecular structure of BCP consists of three rings of four carbon atoms each. The BCP unit adds three-dimensional character and saturation to compounds, making it a valuable addition to drug molecules.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of BCP derivatives include cyclopropanation to afford a 3-aryl bicyclo[1.1.0]butane, followed by reaction with difluorocarbene in the same reaction flask. Additionally, a continuous photochemical transformation of [1.1.1]propellane into valuable BCPs bearing mixed ester/acyl chloride moieties has been developed.

Future Directions

The future directions in the field of BCP derivatives involve the development of more practical and scalable methods for the synthesis of these compounds. There is also a need for the direct functionalisation of the bridge positions in a controlled manner, which remains underdeveloped. The application of BCP derivatives in drug discovery and materials science is expected to continue to be a significant area of research.